Cas no 97055-11-3 (Pregna-1,4-diene-3,20-dione,14-hydroxy- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,14-hydroxy- (9CI)
• CAS No: 97055-11-3
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 808746
• PubChem ID: 126159
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,14-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,14-hydroxy- (9CI)
• 14-hydroxypregna-1,4-diene-3,20-dione
• DTXSID80914196
• 14a-hydroxypregna-1,4-diene-3,20-dione
• Pregna, 1,4-diene-3,20-dione, 14-hydroxy-
• 97055-11-3
• SCHEMBL571174
• 14-OH-Pdd

• Inchi： 1S/C21H28O3/c1-13(22)16-8-11-21(24)18-5-4-14-12-15(23)6-9-19(14,2)17(18)7-10-20(16,21)3/h6,9,12,16-18,24H,4-5,7-8,10-11H2,1-3H3/t16-,17+,18-,19+,20-,21-/m1/s1
• InChI Key： NEJRQZFTRAYLHK-JRBOJVLQSA-N
• SMILES： O[C@@]12CC[C@H](C(C)=O)[C@@]1(C)CC[C@@H]1[C@]3(C=CC(C=C3CC[C@@H]21)=O)C

Computed Properties

• Exact Mass: 328.203845
• Monoisotopic Mass: 328.203845
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.6

Experimental Properties

• Density: 1.17
• Boiling Point: 483.9°Cat760mmHg
• Flash Point: 260.6°C
• Refractive Index: 1.575